Cas no 91164-58-8 (3-methoxy Pcp (hydrochloride))

• Product Name: 3-methoxy Pcp (hydrochloride)
• CAS No: 91164-58-8
• MF: C₁₈H₂₈ClNO
• MW: 309.874024391174
• CID: 1960812
• PubChem ID: 129318255
• Update Time: 2025-06-09

3-methoxy Pcp (hydrochloride) Chemical and Physical Properties

Names and Identifiers

• 3-methoxy PCP (hydrochloride)
• AC1L21SM
• UNII-8UG1323C03
• N-[1-(3-methoxyphenyl)cyclohexyl]piperidine
• N-[1-(3-cyano-3,3-diphenylpropyl)-4-phenylpiperidine-4-carbonyloxy]succinimide
• AG-F-62633
• Difenoximida
• Difenoximide [INN]
• CTK1D7871
• Difenoximidum
• DIFENOXIMIDE
• 3-Methoxy
• 3-Methoxyphencyclidine hydrochloride solution
• 4-MeO-PCP
• Piperidine, 1-(1-(3-methoxyphenyl)cyclohexyl)-, hydrochloride (9ci
• 91164-58-8
• 1-[1-(3-methoxyphenyl)cyclohexyl]piperidine;hydrochloride
• 3-Meo-pcp HCl
• 3-MeO-PCP HCl (3-Methoxyphencyclidine Hydrochloride) 1.0 mg/ml in Methanol (as free base)
• UNII-XYJ344I3GQ
• 3-Methoxyphencyclidine hydrocloride
• 3-MeO-PCP HCl; 3-Methoxyphencyclidine Hydrochloride; 1-[1-(3-Methoxyphenyl)cyclohexyl]piperidine hydrochloride
• XYJ344I3GQ
• 1-[1-(3-methoxyphenyl)cyclohexyl]piperidine hydrochloride
• 3-Methoxy Phencyclidine Hydrochloride
• PD019452
• DTXSID601344491
• Piperidine, 1-(1-(3-methoxyphenyl)cyclohexyl)-, hydrochloride (1:1)
• 3-MeO-PCP HCl (3-Methoxyphencyclidine Hydrochloride)
• 3-methoxy Pcp (hydrochloride)

• Inchi： 1S/C18H27NO.ClH/c1-20-17-10-8-9-16(15-17)18(11-4-2-5-12-18)19-13-6-3-7-14-19;/h8-10,15H,2-7,11-14H2,1H3;1H
• InChI Key： MFBXZMQWSUHTBV-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1=CC=CC(=C1)C1(CCCCC1)N1CCCCC1

Computed Properties

• Exact Mass: 309.18600
• Monoisotopic Mass: 309.1859422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 292
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• Density: 1.035
• Boiling Point: 381.307 °C at 760 mmHg
• Flash Point: Degrees Fahrenheit:48.2°F
  Degrees Celsius:9°C
  
• PSA: 12.47000
• LogP: 5.08040
• Color/Form: 1.0 mg/mL in methanol (as free base)

3-methoxy Pcp (hydrochloride) Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H301 + H311 + H331-H370
• Warning Statement： P210-P260-P280-P301+P310-P311
• Hazardous Material transportation number：UN1230 - class 3 - PG 2 - Methanol, solution
• WGK Germany：1
• Hazard Category Code： 11-23/24/25-39/23/24/25
• Safety Instruction： 16-36/37-45
• Hazardous Material Identification：
• Storage Condition：−20°C

Additional information on 3-methoxy Pcp (hydrochloride)

3-Methoxy PCP (Hydrochloride): A Comprehensive Overview of CAS No. 91164-58-8

3-Methoxy PCP (hydrochloride), also known as 3-methoxyphenylcyclohexylpiperidine hydrochloride, is a compound with the chemical formula C₁₇H₂₄NO₂·HCl. This compound is classified under the broader category of arylcyclohexylamines and has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its unique properties and potential applications.

The CAS number 91164-58-8 is a unique identifier assigned to 3-Methoxy PCP (hydrochloride) by the Chemical Abstracts Service, ensuring its precise identification in scientific literature and databases. This identifier is crucial for researchers and professionals who need to reference the compound accurately in their work.

3-Methoxy PCP (hydrochloride) is structurally similar to other arylcyclohexylamines, such as phencyclidine (PCP), but with a methoxy group substitution on the phenyl ring. This modification alters its pharmacological profile, making it a subject of interest for both basic research and potential therapeutic applications.

In recent years, significant advancements have been made in understanding the pharmacological properties of 3-Methoxy PCP (hydrochloride). Studies have shown that this compound interacts with various receptors in the central nervous system, including N-methyl-D-aspartate (NMDA) receptors, which play a crucial role in synaptic plasticity and neuroprotection. The interaction with NMDA receptors is particularly important because it can modulate neurotransmitter release and influence neuronal function.

One of the key areas of research involving 3-Methoxy PCP (hydrochloride) is its potential as an anesthetic agent. Preclinical studies have demonstrated that it can induce a state of dissociative anesthesia, characterized by a separation of sensory perception from consciousness. This property makes it a candidate for further investigation in the development of novel anesthetic drugs that could offer improved safety profiles compared to existing options.

Beyond its anesthetic potential, 3-Methoxy PCP (hydrochloride) has also been explored for its analgesic properties. Research has shown that it can effectively reduce pain responses in animal models, suggesting its potential as a new class of pain management drugs. The mechanism behind its analgesic effects is thought to involve the modulation of NMDA receptors and other pain-related pathways in the central nervous system.

The safety profile of 3-Methoxy PCP (hydrochloride) is another critical aspect of ongoing research. While it shares some structural similarities with compounds like PCP, which have known side effects such as hallucinations and cognitive impairment, studies suggest that the methoxy substitution may mitigate some of these adverse effects. However, more extensive clinical trials are needed to fully understand its safety and efficacy in human subjects.

In addition to its pharmacological properties, the synthesis and chemical characterization of 3-Methoxy PCP (hydrochloride) have been extensively studied. Various synthetic routes have been developed to produce this compound efficiently and with high purity. These methods typically involve multi-step reactions that include functional group transformations and ring formations. The ability to synthesize 3-Methoxy PCP (hydrochloride) on a large scale is essential for advancing its development as a potential therapeutic agent.

The application of advanced analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), has been instrumental in characterizing the structure and purity of 3-Methoxy PCP (hydrochloride). These techniques provide detailed information about the molecular composition and help ensure that the compound meets the stringent quality standards required for pharmaceutical use.

In conclusion, 3-Methoxy PCP (hydrochloride), identified by CAS No. 91164-58-8, is a promising compound with diverse applications in medicinal chemistry and pharmacology. Its unique pharmacological properties, including anesthetic and analgesic effects, make it a subject of ongoing research. As more studies are conducted, it is likely that our understanding of this compound will continue to evolve, potentially leading to new therapeutic options for various medical conditions.